Cas no 2008712-07-8 (tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate
• CAS No: 2008712-07-8
• MF: C₁₀H₁₇N₅O₃
• MW: 255.273681402206
• CID: 6303575
• PubChem ID: 165465017
• Update Time: 2025-11-01

tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2008712-07-8
• tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate
• EN300-797391

• Inchi： 1S/C10H17N5O3/c1-10(2,3)18-9(17)11-6-5-7(16)8-12-14-15(4)13-8/h5-6H2,1-4H3,(H,11,17)
• InChI Key： FIBGMODWGYMKHW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1N=NN(C)N=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.13313942g/mol
• Monoisotopic Mass: 255.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99Ų

Additional information on tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate (CAS No. 2008712-07-8)

The compound tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate, identified by its CAS No. 2008712-07-8, is a specialized organic molecule of significant interest in pharmaceutical and chemical research. This carbamate derivative features a tetrazole ring, a heterocyclic structure known for its versatility in drug design and material science. The presence of the tert-butyl group enhances its stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for tetrazole-containing compounds has surged due to their applications in medicinal chemistry, particularly as bioisosteres for carboxylic acids. Researchers are increasingly exploring tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate for its potential role in developing novel therapeutics, such as enzyme inhibitors and receptor modulators. Its unique structure also aligns with the growing trend of fragment-based drug discovery, a hot topic in the pharmaceutical industry.

The synthesis of CAS No. 2008712-07-8 involves multi-step organic reactions, often starting from readily available precursors like 2-methyl-2H-tetrazole-5-carboxylic acid. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-value applications, including peptide synthesis and bioconjugation.

From an industrial perspective, tert-butyl N-[3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropyl]carbamate is gaining traction as a building block for high-performance polymers and agrochemicals. Its robust chemical properties make it ideal for formulations requiring thermal stability and resistance to degradation. Additionally, the compound's compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—positions it as a sustainable choice for modern manufacturing.

For researchers and suppliers, understanding the storage conditions and handling protocols of CAS No. 2008712-07-8 is essential. Properly sealed containers under inert atmospheres are recommended to maintain its longevity. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.